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Compound of Interest

5-Chloro-2-
Compound Name:

(trifluoromethoxy)cinnamic acid
CAS No.: 1092461-22-7

Cat. No.: B1425904

Get Quote

Executive Summary: Immediate Action Protocol

5-Chloro-2-(trifluoromethoxy)cinnamic acid (CAS 1092461-22-7) is a halogenated organic
acid. Improper disposal poses significant environmental risks due to the potential formation of
hydrogen fluoride (HF) and hydrogen chloride (HCI) during combustion, as well as the
persistence of fluorinated organic compounds in the environment.

Core Directive: This compound must NEVER be disposed of in:

o General trash (Municipal Solid Waste).

¢ Drain/Sewer systems.

* Non-halogenated organic solvent waste streams (e.g., Acetone, Methanol waste).

Correct Disposal Stream:Halogenated Organic Waste (Solid or Liquid).

Chemical Identity & Hazard Profile
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Before handling waste, verify the chemical identity to ensure compatibility with waste streams.

Property Data

Chemical Name 5-Chloro-2-(trifluoromethoxy)cinnamic acid
CAS Number 1092461-22-7

Molecular Formula C10H6CIF30s3

Molecular Weight 266.60 g/mol

Physical State Solid (typically white to off-white powder)
Acidity (pKa) ~4.5 (Estimated for cinnamic acid derivatives)
Solubility Soluble in organic solvents (DMSO, Methanol,

DCM); poorly soluble in water.

Hazard Classification (GHS)

Based on structural analogs and functional group analysis:
e H315: Causes skin irritation.[1][2][3]
e H319: Causes serious eye irritation.[1][2][3][4]

o H335: May cause respiratory irritation.[2][3]

Pre-Disposal Segregation Strategy

Effective waste management relies on strict segregation at the source. Mixing halogenated
compounds with non-halogenated solvents significantly increases disposal costs and
complicates incineration processes.

The "Halogen Rule"

Because this molecule contains both Chlorine (Cl) and a Trifluoromethoxy group (-OCF3), it is
classified strictly as Halogenated Waste.
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o Why? When incinerated, the trifluoromethoxy group decomposes to release Hydrogen
Fluoride (HF), a highly corrosive gas that requires specialized scrubbers in the incinerator
stack. Standard non-halogenated waste incinerators may not be equipped to handle high
fluoride loads.

Compatibility Check

e Acids: Compatible with other organic acid wastes.

e Bases:DO NOT MIX directly with strong bases (e.g., NaOH, KOH) in a concentrated waste
container without controlled neutralization, as this will generate heat (exothermic reaction).

o Oxidizers: Keep separate from strong oxidizers (e.g., Peroxides, Nitric Acid) to prevent
potential energetic reactions.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste

Applicable for: Expired shelf chemicals, excess solid reagent.
» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
o Labeling: Affix a hazardous waste label.

o Primary Constituent: 5-Chloro-2-(trifluoromethoxy)cinnamic acid.[5][6][7][8]

o Hazard Checkbox: Check "Toxic" and "Irritant”.

o Stream Name: "Solid Chemical Waste - Halogenated".

o Packing: Transfer the solid carefully to avoid dust generation. If the original bottle is small
(<5009), you may dispose of the entire bottle within the waste container if permitted by local
EHS.

o Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/HPLC
Waste)
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Applicable for: Compound dissolved in solvents like Dichloromethane (DCM), DMSO, or
Methanol.

» Solvent Identification: Determine the primary solvent.
e Stream Selection:
o If solvent is Halogenated (e.g., DCM): Pour into the Halogenated Solvent Waste carboy.

o If solvent is Non-Halogenated (e.g., Methanol): Because the solute (the cinnamic acid
derivative) is halogenated, the ENTIRE mixture must now be treated as Halogenated
Waste.

e pH Check: If the solution is highly acidic (pH < 2), consider neutralizing to pH 5-9 using a

dilute bicarbonate solution before adding to the organic waste carboy, unless your facility has

a specific "Acidic Organic Waste" stream.

o Note: Most commercial waste haulers accept acidic organic waste, but neutralization
reduces risk of container corrosion.

Scenario C: Contaminated Debris

Applicable for: Gloves, weigh boats, paper towels.
e Collection: Place items in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).
o Classification: Label as "Contaminated Debris - Halogenated".

e Sharps: If contaminated needles or glass are present, they must go into a hard-walled
Sharps Container, not a soft bag.

Visualized Decision Workflow

The following diagram outlines the logical decision process for disposing of 5-Chloro-2-
(trifluoromethoxy)cinnamic acid to ensure compliance and safety.
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Waste Generation:
5-Chloro-2-(trifluoromethoxy)cinnamic acid

What is the physical state?

VAR

Solid (Powder/Crystals) Liquid (Solution)
Place in HDPE/Glass Jar Is the solvent Halogenated?
Label: 'Solid Hazardous Waste' (e.g., DCM, Chloroform)

Direct Pour \ Contaminates Stream

Mark as: HALOGENATED No (e.g., MeOH, DMSO)

Must segregate as
Halogenated due to solute

DISPOSAL STREAM:
Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for classifying and packaging waste containing 5-Chloro-2-
(trifluoromethoxy)cinnamic acid.

Emergency Response: Spill Management

In the event of a spill, rapid containment is necessary to prevent environmental release.

o Evacuate & PPE: Ensure personnel are wearing nitrile gloves, lab coat, and safety goggles.
If dust is airborne, use an N95 or P100 respirator.
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Containment:

o Solid Spill: Do not dry sweep if dust generation is likely. Cover with a wet paper towel or
use a HEPA vacuum designated for chemical cleanup.

o Liquid Spill: Dike the spill with absorbent pillows or vermiculite.

Neutralization (Optional): If a large quantity of acidic solution is spilled, sprinkle sodium
bicarbonate (baking soda) over the spill until bubbling ceases.

Cleanup: Scoop material into a waste container. Label as "Spill Debris - Halogenated".

Decontamination: Wipe the surface with a soap and water solution.

Regulatory Compliance & Environmental Impact
RCRA (Resource Conservation and Recovery Act) - USA

While 5-Chloro-2-(trifluoromethoxy)cinnamic acid is not specifically P-listed or U-listed, it
must be characterized based on its properties:

» Characteristic of Toxicity: If the waste stream contains halogenated solvents (like DCM), it
may carry the DOO1 (Ignitable) or F-listed waste codes.

e Halogenated Organic Compounds (HOCSs): Regulations often require HOCs to be
incinerated at specific temperatures (>1000°C) to ensure destruction of the C-F bonds and
capture of HF gas.

REACH (Registration, Evaluation, Authorisation and Restriction of
Chemicals) - EU

This compound contains a perfluorinated moiety (trifluoromethoxy). European regulations are
increasingly strict regarding PFAS and organofluorine compounds. Ensure disposal via a
certified high-temperature incineration facility to prevent persistence in soil/water.

References
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1092461-22-7).[5][6][7][8] Retrieved from

+ U.S. Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A User-
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+ National Institutes of Health (NIH).PubChem Compound Summary: Halogenated Cinnamic
Acids. Retrieved from
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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